Spinosyn K

• Molecular Formula: C40H63NO10
• Molecular Weight: 717.9 g/mol
• IUPAC Name: (1S,2R,5S,7R,9R,10S,14R,15S,19S)-15-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-19-ethyl-7-[(2R,3R,4R,5S,6S)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxy-14-methyl-20-oxatetracyclo[10.10.0.02,10.05,9]docosa-3,11-diene-13,21-dione
• InChI: InChI=1S/C40H63NO10/c1-9-25-11-10-12-33(51-35-16-15-32(41(5)6)22(3)47-35)21(2)36(43)31-19-29-27(30(31)20-34(42)49-25)14-13-24-17-26(18-28(24)29)50-40-39(46-8)38(45-7)37(44)23(4)48-40/h13-14,19,21-30,32-33,35,37-40,44H,9-12,15-18,20H2,1-8H3/t21-,22-,23+,24-,25+,26-,27-,28-,29-,30+,32+,33+,35+,37+,38-,39-,40+/m1/s1
• InChI Key: JVXKZYLRDBNKCL-KXRJSVEISA-N
• Isomeric SMILES: CC[C@H]1CCC[C@@H]([C@H](C(=O)C2=C[C@H]3[C@@H]4C[C@@H](C[C@H]4C=C[C@H]3[C@@H]2CC(=O)O1)O[C@H]5[C@@H]([C@@H]([C@H]([C@@H](O5)C)O)OC)OC)C)O[C@H]6CC[C@@H]([C@H](O6)C)N(C)C
• SMILES: CCC1CCCC(C(C(=O)C2=CC3C4CC(CC4C=CC3C2CC(=O)O1)OC5C(C(C(C(O5)C)O)OC)OC)C)OC6CCC(C(O6)C)N(C)C
• synonyms: spinosyn K; spinosyn-K

Description

Spinosyn K is a macrolide.

Scientific Research Applications

Genetic Engineering and Biosynthetic Pathways

Spinosyns, including Spinosyn K, are primarily known for their insecticidal activities. A key aspect of their application in scientific research involves genetic engineering to enhance these properties. For instance, Sheehan et al. (2006) demonstrated the targeted genetic approach to generate new analogues of spinosyns by manipulating their polyketide synthase (PKS) pathways. This kind of genetic engineering enables the production of novel spinosyn molecules with potent and new insecticidal activities (Sheehan et al., 2006).

Enzymatic Characterization and Substrate Specificity

Chen et al. (2009) explored the enzymatic characterization and substrate specificity of spinosyn rhamnosyltransferase (SpnG), a key biocatalyst in the biosynthetic maturation of spinosyn. Understanding the molecular recognition and mechanism of these enzymes contributes significantly to the development of spinosyn analogs with altered biological activities and potency (Chen et al., 2009).

Insecticidal Activity and Mode of Action

Sparks et al. (2001) provided insights into the insecticidal activity of spinosyns, highlighting their effectiveness against a variety of insect pests, especially lepidopterans and dipterans. The study suggested a unique mode of action, potentially altering nicotinic and gamma-aminobutyric acid receptor functions (Sparks et al., 2001).

Applications in Animal Health

Kirst et al. (2002) discussed potential applications of spinosyns in the field of animal health, specifically for the control of ectoparasites on livestock. This indicates a broader scope of application beyond agricultural pest control (Kirst et al., 2002).

Biosynthetic Investigations

Kim et al. (2010) conducted studies to understand the functions of specific genes in the biosynthesis of spinosyn, particularly the rhamnose methyltransferases. Such research is crucial for future exploitation of the spinosyn biosynthetic pathway to produce targeted derivatives (Kim et al., 2010).

Biochemical Advances

Huang et al. (2009) reviewed recent advances in the biochemistry of spinosyns, including the development of new spinosyns and spinetoram, a second-generation spinosyn with improved insecticidal activity. These advances are significant for both the understanding and enhancement of spinosyns’ insecticidal properties (Huang et al., 2009).